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Compound of Interest

Compound Name: ALRT1550

Cat. No.: B1667003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

I. Introduction
ALRT1550 is a potent and selective synthetic retinoid that acts as a retinoic acid receptor

(RAR) agonist. It has demonstrated significant anti-proliferative activity in various cancer cell

lines and in vivo tumor models. These application notes provide detailed protocols for the

preparation and handling of ALRT1550 solutions and an overview of its stability and

mechanism of action.

II. Physicochemical Properties and Storage
A summary of the key physicochemical properties and storage recommendations for

ALRT1550 is provided in the table below.
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Property Data

Chemical Name
(2E,4E,6E)-7-(3,5-di-tert-butylphenyl)-3-

methylocta-2,4,6-trienoic acid

Molecular Formula C₂₃H₃₂O₂

Molecular Weight 340.5 g/mol

Appearance Solid

Solubility Soluble in DMSO

Storage of Solid
Short-term (days to weeks): 0 - 4°C, dark.Long-

term (months to years): -20°C, dark.

Shelf Life of Solid >2 years if stored properly.

III. ALRT1550 Solution Preparation and Stability
A. Stock Solution Preparation
Objective: To prepare a high-concentration stock solution of ALRT1550 in DMSO for

subsequent dilution.

Materials:

ALRT1550 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Protocol:

Determine the desired stock concentration. A common starting concentration for a stock

solution is 10 mM.
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Calculate the required amount of ALRT1550.

Formula: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (

g/mol )

Example for 1 mL of a 10 mM stock: 10 mM x 1 mL x 340.5 g/mol = 3.405 mg

Weigh the ALRT1550 powder accurately using a calibrated analytical balance in a sterile

environment.

Add the appropriate volume of DMSO to the vial containing the ALRT1550 powder.

Vortex the solution until the ALRT1550 is completely dissolved. Gentle warming in a water

bath (≤ 37°C) may be used to aid dissolution if necessary.

Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge

tubes to avoid repeated freeze-thaw cycles.

Store the stock solution aliquots at -20°C for long-term storage.

B. In Vitro Working Solution Preparation
Objective: To prepare diluted solutions of ALRT1550 in cell culture medium for in vitro

experiments.

Materials:

ALRT1550 stock solution in DMSO

Sterile cell culture medium

Sterile serological pipettes and pipette tips

Protocol:

Thaw an aliquot of the ALRT1550 stock solution at room temperature.

Determine the final desired concentrations for your experiment. Published studies have used

concentrations ranging from 0.1 µM to 10 µM.
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Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations. It is recommended to perform a multi-step dilution to ensure accuracy

and to minimize the final DMSO concentration.

Important: The final concentration of DMSO in the cell culture medium should be kept low,

typically ≤ 0.1%, to avoid solvent-induced cytotoxicity.

Example Dilution Series (for a final volume of 1 mL):

To prepare a 10 µM working solution from a 10 mM stock, add 1 µL of the 10 mM stock to

999 µL of cell culture medium. This results in a final DMSO concentration of 0.1%.

For lower concentrations, perform subsequent dilutions from the 10 µM working solution.

Add the final working solutions to your cell cultures. Prepare a vehicle control using the same

final concentration of DMSO in the cell culture medium.

C. In Vivo Formulation Preparation (for Oral Gavage)
Objective: To prepare a formulation of ALRT1550 suitable for oral administration in mice.

Materials:

ALRT1550 powder

DMSO

Polyethylene glycol 300 (PEG300)

Tween 80

Sterile saline (0.9% NaCl)

Sterile tubes for preparation and storage

Protocol:

Determine the required dose and final concentration of ALRT1550 for your in vivo study.
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A common vehicle formulation for poorly water-soluble compounds for oral gavage in mice is

a co-solvent system. A typical formulation consists of:

5-10% DMSO

40% PEG300

5% Tween 80

45-50% Saline

Preparation Steps: a. Weigh the required amount of ALRT1550. b. Dissolve the ALRT1550
in DMSO first. c. Add PEG300 and Tween 80 and mix thoroughly. d. Slowly add the saline

while vortexing to form a clear solution or a stable suspension.

Administer the formulation to mice via oral gavage. The volume administered should be

based on the animal's body weight (e.g., 10 mL/kg).

Prepare the formulation fresh daily due to the potential for precipitation and degradation.

D. Solution Stability
Based on the stability of similar retinoids in solution, the following recommendations are

provided for ALRT1550 solutions.

Solution Type Storage Temperature Recommended Shelf Life

DMSO Stock -20°C

Prepare fresh. If stored, use

within a few days and protect

from light.

In Vitro Working Room Temperature
Use immediately after

preparation.

In Vivo Formulation Room Temperature
Prepare fresh daily and use

immediately.

IV. Mechanism of Action and Signaling Pathway
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ALRT1550 exerts its biological effects by selectively binding to and activating Retinoic Acid

Receptors (RARs), which are nuclear hormone receptors. Upon ligand binding, RARs form

heterodimers with Retinoid X Receptors (RXRs). This complex then binds to specific DNA

sequences known as Retinoic Acid Response Elements (RAREs) in the promoter regions of

target genes, leading to the modulation of gene transcription. This ultimately affects cellular

processes such as proliferation, differentiation, and apoptosis.
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Caption: ALRT1550 signaling pathway.

V. Experimental Workflows
The following diagram illustrates a general workflow for preparing and using ALRT1550
solutions in experimental settings.
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Caption: Experimental workflow for ALRT1550.

Disclaimer: These protocols are intended as a guide. Researchers should optimize conditions

for their specific experimental systems. Always handle ALRT1550 and DMSO with appropriate

personal protective equipment in a suitable laboratory environment.

To cite this document: BenchChem. [Application Notes and Protocols for ALRT1550].
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[https://www.benchchem.com/product/b1667003#alrt1550-solution-preparation-and-stability]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1667003?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667003?utm_src=pdf-body
https://www.benchchem.com/product/b1667003?utm_src=pdf-body
https://www.benchchem.com/product/b1667003#alrt1550-solution-preparation-and-stability
https://www.benchchem.com/product/b1667003#alrt1550-solution-preparation-and-stability
https://www.benchchem.com/product/b1667003#alrt1550-solution-preparation-and-stability
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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